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Compound of Interest

4-Chloro-2-[(3-
Compound Name:
nitroanilino)methyl]benzenol

CAS No.: 763132-60-1

Cat. No.: B2585627

Get Quote

\\

Classification: Mannich Base Intermediate / Research
Chemical

Application: Antimalarial Scaffold Synthesis, Kinase
Inhibitor Development

Part 1: Molecular Identity & Synthesis Context
Chemical Structure & Identity

This compound is a Mannich base derived from the amino-alkylation of a phenol. It represents
a hybrid pharmacophore often utilized in the synthesis of amodiaquine analogs and nitrogen-
dense heterocyclic drugs.
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Property Data / Prediction

IUPAC Name 4-Chloro-2-[(3-nitroanilino)methyl]phenol
Molecular Formula C13H11CIN203

Molecular Weight 278.69 g/mol

Predicted CAS

Not Listed (Treat as NCE)

Yellow to Orange Crystalline Solid (Due to nitro-

Appearance . _
conjugation)
Solubilit Soluble in DMSO, DMF, Ethanol; Poorly soluble
olubili
Y in water.
Ka (Predicted) ~8.5 (Phenolic OH), ~2.5 (Aniline NH - weak
pKa (Predicte

base due to nitro w/d)

Synthetic Origin & Impurity Profile

Understanding the synthesis is critical for safety because Mannich bases are often in

equilibrium with their precursors. This compound is synthesized via a three-component

condensation:

¢ 4-Chlorophenol (Corrosive, Toxic)

o 3-Nitroaniline (Methemoglobinemia agent)

o Formaldehyde (Carcinogen)

Critical Safety Note: Under acidic or hydrolytic conditions (humidity), this compound can

undergo retro-Mannich fragmentation, releasing its toxic precursors.
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Figure 1: Synthesis and Retro-Mannich Degradation Pathway. Note the potential for reverting

to toxic precursors under improper storage.

Part 2: Toxico-Pharmacological Profile (SAR
Analysis)

As a Senior Application Scientist, one must treat this NCE (New Chemical Entity) by analyzing
the Structure-Activity Relationship (SAR) of its functional groups.

The Nitroaniline Moiety (Systemic Toxicity)

The 3-nitroaniline substructure is a potent methemoglobin former.

e Mechanism: Metabolic activation (N-hydroxylation) oxidizes ferrous hemoglobin (Fe2*) to
ferric hemoglobin (Fe3*), which cannot transport oxygen.

 Clinical Sign: Cyanosis (blue lips/fingernails) independent of respiratory distress.

o Chronic Risk: Liver and kidney damage (cumulative toxicity).

The Chlorophenol Moiety (Local & Systemic)

e Mechanism: Uncoupling of oxidative phosphorylation in mitochondria.

» Local Effect: Severe irritation or chemical burns to skin and eyes.
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o Systemic Effect: Hyperthermia, metabolic acidosis, and rapid onset of rigor mortis in fatal

cases.

Combined Hazard Assessment

Hazard Class

GHS Category (Predicted)

Hazard Statement

Acute Tox (Oral) Category 3 H301: Toxic if swallowed.
H311: Toxic in contact with
Acute Tox (Dermal) Category 3 ]
skin.
. . H314: Causes severe skin
Skin Corr/Irrit Category 2/1B
burns/eye damage.
H373: May cause damage to
STOT - RE Category 2 blood/liver

(Methemoglobinemia).

Carcinogenicity

Category 1B

H350: May cause cancer
(Potential Formaldehyde

release).

Part 3: Risk Assessment & Handling Protocols
Engineering Controls

e Primary Containment: All weighing and solubilization must occur within a Class Il Biosafety

Cabinet or a certified Chemical Fume Hood.

o Atmosphere: Handle under inert gas (Nitrogen/Argon) if possible to prevent moisture-

induced hydrolysis.

Personal Protective Equipment (PPE) Matrix

e Gloves:Double-gloving required.

o Inner: Nitrile (0.11 mm) - Mechanical barrier.

o Quter: Laminate film (Silver Shield/4H) or thick Nitrile (0.3 mm) - Chemical barrier against

nitroanilines.
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o Rationale: Nitro-compounds permeate standard latex/thin nitrile rapidly.

o Respiratory: N95/P100 (for dust) + Organic Vapor Cartridge (if heating/acidifying) to capture
potential formaldehyde release.

Experimental Workflow: Solubilization & Handling

This protocol ensures minimal exposure and compound stability.

o Pre-Check: Verify hood flow >100 fpm. Prepare a quenching solution (10% Sodium
Carbonate) nearby.

e Weighing: Use an anti-static gun on the spatula to prevent "fly-away" dust (common with
nitro-aromatics).

e Solvent Choice: Dissolve in DMSO or Anhydrous Ethanol. Avoid acidic water.

» Decontamination: Wipe balance area with ethanol, then a soap solution. Do not use bleach
immediately (potential reaction with amine residues).
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Handling Request:
4-Cl-2-[(3-nitro)methyl]benzenol

Physical State?
(Solution (DMSO/EtOH))

Risk: Dust Inhalation Risk: Skin Absorption
(Methemoglobinemia) (Neuro/Hepatotoxicity)

Solid / Powder

Control: Fume Hood + Control: Double Nitrile Gloves
Static Eliminator + Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Figure 2: Self-Validating Safety Logic Flow for Handling NCEs.

Part 4: Emergency Response & Environmental Fate
First Aid (Specific to Nitro-Compounds)

Inhalation: Move to fresh air. If lips turn blue (cyanosis), administer oxygen immediately. Do
not wait for symptoms to worsen.

Skin Contact: Wash with Polyethylene Glycol 300 (PEG-300) or ethanol first (to solubilize the
lipophilic nitro-compound), then soap and water. Water alone is inefficient.

Eye Contact: Rinse for 15 minutes.[1][2] Consult an ophthalmologist (phenol risk).
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Spill Management

e Evacuate: Clear the immediate area.
e PPE Up: Don full-face respirator and chemical-resistant suit.
o Neutralize: Cover spill with a 1:1 mixture of sand and soda ash (sodium carbonate).

» Disposal: Incineration in a chemical waste facility equipped with afterburners (to handle NOx
and HCI emissions).

Environmental Fate

e Agquatic Toxicity: Expected to be Very Toxic (Category 1) due to the chlorophenol moiety.

o Persistence: Not readily biodegradable. May persist in sediment.

Part 5: Analytical Validation

To ensure you are working with the correct intact Mannich base and not a hydrolyzed mixture:

e 1H NMR (DMSO-de): Look for the diagnostic methylene singlet (~4.5 ppm) connecting the
phenol and aniline. If this peak is diminished or if you see a broad formaldehyde peak, the
compound has degraded.

e LC-MS: Run in neutral or basic mobile phase (Ammonium Bicarbonate). Acidic mobile
phases (0.1% Formic Acid) may cause on-column degradation, leading to false impurity
peaks (precursors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Safety & Handling Guide: 4-Chloro-2-[(3-
nitroanilino)methyl]benzenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2585627/docs#technical-safety-handling-guide-4-
chloro-2-3-nitroanilino-methyl-benzenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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